4-Methyl-2-phenylaniline

• IUPAC Name: 4-methyl-2-phenylaniline
• InChI: InChI=1S/C13H13N/c1-10-7-8-13(14)12(9-10)11-5-3-2-4-6-11/h2-9H,14H2,1H3
• InChI Key: KUDNAOXIFNMHEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)C2=CC=CC=C2
• Molecular Formula: C13H13N
• DSSTOX Substance ID: DTXSID80405690
• Molecular Weight: 183.25 g/mol
• CAS No.: 42308-28-1

Description

4-Methyl-2-phenylaniline is a chemical compound with the molecular formula C13H13N. It is used in various chemical reactions and has potential applications in different fields.

Synthesis Analysis

The synthesis of this compound can be achieved through various methods. One such method involves the double Friedel-Crafts reaction of commercial aldehydes and primary, secondary, or tertiary anilines. Another approach involves the use of palladium-catalyzed methods.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring attached to an amine group and a methyl group. The empirical formula is C13H13N, and the molecular weight is 183.25.

Chemical Reactions Analysis

This compound can participate in various chemical reactions. For instance, it can undergo reactions involving nucleophilic substitution and nitroarene reduction. It can also react with other compounds to form complex structures.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a density of 1.1±0.1 g/cm^3, a boiling point of 378.0±35.0 °C at 760 mmHg, and a flash point of 196.7±21.3 °C. It also exhibits certain chemical properties such as a molar refractivity of 67.0±0.4 cm^3 and a polar surface area of 26 Å^2.

Scientific Research Applications

Synthesis and Industrial Applications

4-Methyl-2-phenylaniline (DPA) has been extensively studied for its synthetic methods, particularly focusing on new methods and technology routes. This research is significant for the industrialization and synthesis of DPA, underlining its practical applications in various industries (Xu Xiao-liang, 2012).

Catalysis and Chemical Reactions

Research on the reactivity of certain copper(I)-catalyzed N-arylation systems has shown that 4-methyl-N,N-diphenylaniline can be produced using these systems. These findings are essential for understanding and improving catalytic processes in organic chemistry (C. Tseng et al., 2014).

Chemical Characterization and Properties

Studies have also been conducted on the condensation reactions involving 2-methyl-4-phenylaniline, leading to the production of specific compounds. These studies are crucial for the detailed chemical characterization and understanding of the compound's properties (Jingjing Chen et al., 2014).

Potential in Medicine and Biology

Investigations into allosteric modifiers of hemoglobin have identified derivatives of this compound as potent effectors. These compounds have potential applications in medical and biological fields, especially in situations requiring the modulation of oxygen supply (R. Randad et al., 1991).

Material Science and Electrochemistry

This compound has been used in the synthesis of specific copolymers, which are then studied for their electrochromic properties. This research is pivotal for the development of new materials with potential applications in electrochromic devices (S. Hacioglu et al., 2014).

Environmental Applications

A study on 4-Methyl-N-n-octylaniline, a derivative of this compound, highlighted its use as an extractant for toxic metals like lead, showcasing its environmental applications in reducing health hazards (L. V. Gavali et al., 2021).

Safety and Hazards

4-Methyl-2-phenylaniline is classified as a flammable liquid and vapor. It may cause eye irritation and respiratory irritation. Proper safety measures should be taken while handling this compound.

Synthesis routes and methods

Procedure details

To a degassed solution of 2-bromo-4-methylbenzenamine (0.301 g, 1.618 mmol), phenyl boronic acid (0.296 g, 2.427 mmol), and tetrakistriphenylphosphine palladium(0) (0.187 g, 0.162 mmol) in DME (8 mL) was added 2M sodium carbonate solution (3 ml, 6 mmol) and the mixture was stirred for 16 h at 80° C. Water (30 ml) was added and the product was extracted with EtOAc (2×30 mL). The combined organics were washed with brine, dried (Na2SO4), concentrated and purified by silica gel chromatography to provide 2-phenyl-4-methylbenzenamine as a thick syrup (0.22 g, 75% yield). 1H NMR (400 MHz, CDCl3): δ 7.47-7.41 (m, 4H), 7.36-7.32 (m, 1H), 6.99-6.96 (m, 2H), 6.71 (d, J=8.0 Hz, 1H), 2.28 (s, 3H); MS (ESI) m/z: 184.2 (M+H+).